Cas no 1601038-25-8 (1-(1-Methyl-1H-pyrazol-5-yl)-2-(pyrrolidin-2-yl)ethan-1-one)

• Product Name: 1-(1-Methyl-1H-pyrazol-5-yl)-2-(pyrrolidin-2-yl)ethan-1-one
• CAS No: 1601038-25-8
• MF: C₁₀H₁₅N₃O
• MW: 193.245601892471
• CID: 5693282
• PubChem ID: 116560788
• Update Time: 2025-05-30

1-(1-Methyl-1H-pyrazol-5-yl)-2-(pyrrolidin-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(1-Methyl-1H-pyrazol-5-yl)-2-(pyrrolidin-2-yl)ethan-1-one
• 1601038-25-8
• EN300-1125952
• Ethanone, 1-(1-methyl-1H-pyrazol-5-yl)-2-(2-pyrrolidinyl)-

• Inchi： 1S/C10H15N3O/c1-13-9(4-6-12-13)10(14)7-8-3-2-5-11-8/h4,6,8,11H,2-3,5,7H2,1H3
• InChI Key： KSFOOJSPXUVTRD-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=NN1C)CC1CCCN1

Computed Properties

• Exact Mass: 193.121512110g/mol
• Monoisotopic Mass: 193.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 46.9Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 342.3±12.0 °C(Predicted)
• pka: 9.89±0.10(Predicted)

Additional information on 1-(1-Methyl-1H-pyrazol-5-yl)-2-(pyrrolidin-2-yl)ethan-1-one

Introduction to 1-(1-Methyl-1H-pyrazol-5-yl)-2-(pyrrolidin-2-yl)ethan-1-one (CAS No. 1601038-25-8)

The compound 1-(1-Methyl-1H-pyrazol-5-yl)-2-(pyrrolidin-2-yl)ethan-1-one (CAS No. 1601038-25-8) represents a fascinating molecule in the realm of pharmaceutical chemistry, characterized by its intricate structural framework and potential biological significance. This heterocyclic derivative combines elements of pyrazole and pyrrolidine moieties, which are well-documented for their diverse pharmacological activities. The presence of these nitrogen-containing rings not only imparts unique electronic properties but also suggests a high degree of versatility in terms of interactions with biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of such multifunctional scaffolds in the design of novel therapeutic agents. The pyrazole ring, in particular, has been extensively studied for its role in modulating various biological pathways, including anti-inflammatory, antiviral, and anticancer effects. Its incorporation into the molecular structure of 1-(1-Methyl-1H-pyrazol-5-yl)-2-(pyrrolidin-2-yl)ethan-1-one suggests that this compound may exhibit similar properties, making it a promising candidate for further investigation.

The pyrrolidine moiety further enriches the pharmacophoric potential of this compound. Pyrrolidine derivatives are known for their wide range of biological activities, including neuromodulatory effects, which have been explored in the treatment of central nervous system disorders. The combination of a pyrazole and pyrrolidine scaffold in 1-(1-Methyl-1H-pyrazol-5-yl)-2-(pyrrolidin-2-yl)ethan-1-one creates a unique molecular profile that could lead to novel mechanisms of action.

In the context of contemporary research, there is growing interest in molecules that can modulate multiple targets simultaneously. This concept, known as polypharmacology, has gained traction due to its potential to enhance therapeutic efficacy while minimizing side effects. The structural features of 1-(1-Methyl-1H-pyrazol-5-yl)-2-(pyrrolidin-2-yl)ethan-1-one make it an ideal candidate for such investigations. The ability to interact with multiple receptors or enzymes could provide a strategic advantage in the development of next-generation pharmaceuticals.

One particularly intriguing aspect of this compound is its potential role in enzyme inhibition. Both pyrazole and pyrrolidine derivatives have been reported to exhibit inhibitory activity against various enzymes involved in metabolic pathways. For instance, modifications at the 5-position of the pyrazole ring have been shown to enhance binding affinity to certain enzyme active sites. Similarly, the pyrrolidine moiety can be tailored to interact with specific amino acid residues, optimizing inhibitory effects. These characteristics make 1-(1-Methyl-1H-pyrazol-5-yl)-2-(pyrrolidin-2-ylenthanone) a compelling subject for enzyme kinetics studies.

Another area of interest is the compound's potential application in drug discovery pipelines targeting neurological disorders. The dual presence of pyrazole and pyrrolidine moieties suggests that this molecule could influence neurotransmitter systems, which are often implicated in conditions such as depression, anxiety, and neurodegenerative diseases. Preclinical studies have begun to explore how structural modifications can fine-tune pharmacological properties, leading to more effective therapeutic candidates.

The synthesis of 1-(1-Methyl-H-pyrazol -5 - yl)-2 -(py rrol idin - 2 - yl ) eth an - 1 - one involves a series of well-established organic reactions that highlight its synthetic accessibility. The construction of the core heterocyclic framework can be achieved through cyclocondensation reactions, while functional group transformations allow for the introduction of substituents at specific positions. This synthetic route not only underscores the feasibility of producing this compound on a laboratory scale but also opens avenues for structural diversification through combinatorial chemistry approaches.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of 1-(Methyl-H-pyrazol - 5 - yl)- (Pyr rol idin - 2 - yl ) eth an - 1 - one with biological targets. These studies often reveal key pharmacophoric elements responsible for receptor binding affinity and selectivity. By integrating experimental data with computational predictions, researchers can gain deeper insights into the molecular recognition processes, guiding the optimization efforts toward higher efficacy and better safety profiles.

The growing body of literature on heterocyclic compounds underscores their significance in modern drug development. The structural complexity and functional diversity inherent in molecules like (Methyl-H-pyrazol - 5 - yl)-(Pyr rol idin - 2 - yl ) eth an - 1 - one offer unparalleled opportunities for innovation. As research progresses, it is anticipated that new applications and therapeutic potentials will continue to emerge, further solidifying their role in addressing unmet medical needs.